Ethyl 2-bromo-3-(4-fluorophenyl)propanoate
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Overview
Description
Ethyl 2-bromo-3-(4-fluorophenyl)propanoate is a chemical compound with the CAS Number: 448216-77-1. It has a molecular weight of 275.12 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The Inchi Code for this compound is1S/C11H12BrFO2/c1-2-15-11(14)10(12)7-8-3-5-9(13)6-4-8/h3-6,10H,2,7H2,1H3
. This code provides a specific identifier for the molecular structure of the compound. Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 275.12 .Scientific Research Applications
Electroreductive Cyclization
Ethyl 2-bromo-3-(4-fluorophenyl)propanoate has been studied for its application in electroreductive cyclization. The electrocatalytic reduction of this compound, using nickel-based catalysts at carbon cathodes in dimethylformamide, leads to the formation of cyclized products. This process demonstrates the compound's potential in synthetic organic chemistry for generating cyclic compounds under controlled conditions (Esteves et al., 2005).
Copolymerization with Styrene
This compound has been used in the synthesis of novel trisubstituted ethylenes, which were then copolymerized with styrene. These studies highlight its utility in polymer science, particularly in the development of new copolymers with unique properties (Kharas et al., 2016).
Synthesis and Characterization
The compound has been a subject of interest in the synthesis and characterization of various chemical entities. Its reactivity and structural characteristics make it a valuable precursor for synthesizing diverse organic compounds with potential applications in medicinal chemistry and materials science (Sapnakumari et al., 2014).
Antibacterial Activity Studies
This compound has been involved in the synthesis of compounds with potential antibacterial properties. Research in this area explores its role in creating new molecules that could contribute to the development of novel antimicrobial agents (Цялковский et al., 2005).
Electrosynthesis Applications
Studies have explored the electrosynthesis of various compounds using this compound as a starting material. These investigations underscore its significance in electrochemical synthesis processes, which are crucial in modern synthetic methodologies (Esteves et al., 2003).
Mechanism of Action
Mode of Action
It is known that brominated and fluorinated compounds often interact with their targets through halogen bonding, which can lead to changes in the target’s function .
Pharmacokinetics
The compound’s molecular weight (27512 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well absorbed .
Properties
IUPAC Name |
ethyl 2-bromo-3-(4-fluorophenyl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrFO2/c1-2-15-11(14)10(12)7-8-3-5-9(13)6-4-8/h3-6,10H,2,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLVWDFCNACXBIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=C(C=C1)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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